Cas no 139995-70-3 (Benzoic acid, 4-[(2-butoxy-2-oxoethyl)thio]-2-chloro-, butyl ester)

• Product Name: Benzoic acid, 4-[(2-butoxy-2-oxoethyl)thio]-2-chloro-, butyl ester
• CAS No: 139995-70-3
• MF: C₁₇H₂₃ClO₄S
• MW: 358.880123376846
• CID: 1291882
• Update Time: 2024-08-04

Benzoic acid, 4-[(2-butoxy-2-oxoethyl)thio]-2-chloro-, butyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-[(2-butoxy-2-oxoethyl)thio]-2-chloro-, butyl ester

• Inchi： 1S/C17H23ClO4S/c1-3-5-9-21-16(19)12-23-13-7-8-14(15(18)11-13)17(20)22-10-6-4-2/h7-8,11H,3-6,9-10,12H2,1-2H3
• InChI Key： HXEIQKUVGHCFAU-UHFFFAOYSA-N
• SMILES： C(OCCCC)(=O)C1=CC=C(SCC(OCCCC)=O)C=C1Cl

Computed Properties

• Exact Mass: 358.10069

Experimental Properties

• Density: 1.19±0.1 g/cm3(Predicted)
• Boiling Point: 447.5±45.0 °C(Predicted)
• PSA: 52.6